Cas no 2091504-96-8 (3-Amino-2-fluoro-6-hydroxybenzonitrile)

• Product Name: 3-Amino-2-fluoro-6-hydroxybenzonitrile
• CAS No: 2091504-96-8
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 6513363
• PubChem ID: 131423802
• Update Time: 2024-01-11

3-Amino-2-fluoro-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2091504-96-8
• 3-amino-2-fluoro-6-hydroxybenzonitrile
• EN300-6802393
• 3-Amino-2-fluoro-6-hydroxybenzonitrile

• Inchi： 1S/C7H5FN2O/c8-7-4(3-9)6(11)2-1-5(7)10/h1-2,11H,10H2
• InChI Key： NEXDFEVXEGICQJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1N)O

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų